Herbicidin B
Overview
Description
Herbicidin B is a natural product found in Streptomyces with data available.
Scientific Research Applications
Biosynthesis and Structural Analysis
- Biosynthetic Gene Cluster Identification : Herbicidin B is a nucleoside antibiotic with a unique tricyclic undecose core. Lin et al. (2017) identified the gene cluster responsible for its biosynthesis in Streptomyces sp., providing insights into the biosynthetic pathway of herbicidins (Lin et al., 2017).
- Chemical Structure Elucidation : Chai et al. (2014) isolated new undecose nucleosides (herbicidin congeners) from Streptomyces sp., elucidating their structures through comprehensive NMR and mass spectrometry analyses. These findings contribute to the understanding of herbicidin's chemical diversity (Chai et al., 2014).
Production Optimization
- Fermentation Parameters for Herbicidin A Production : Ha et al. (2017) investigated the fermentation parameters for producing herbicidin A in Streptomyces scopuliridis M40, optimizing conditions for higher yields. This study is pivotal for large-scale production of herbicidin A, a closely related compound (Ha et al., 2017).
Herbicidal and Antibacterial Activities
- Herbicidal Activity : Won et al. (2015) evaluated the herbicidal effectiveness of herbicidin from Streptomyces scopuliridis, demonstrating its potential as a natural herbicide. This study highlights herbicidin's ability to inhibit weed germination and growth (Won et al., 2015).
- Anti-Cryptosporidium Activity : Chen et al. (2018) isolated six herbicidins showing moderate inhibitory activity against Cryptosporidium parvum, suggesting their potential in anti-parasitic drug development (Chen et al., 2018).
properties
CAS RN |
55353-32-7 |
|---|---|
Product Name |
Herbicidin B |
Molecular Formula |
C18H23N5O9 |
Molecular Weight |
453.4 g/mol |
IUPAC Name |
methyl (1S,3S,4R,5R,7R,9R,11S,12S,13S)-5-(6-aminopurin-9-yl)-1,12,13-trihydroxy-4-methoxy-2,6,10-trioxatricyclo[7.4.0.03,7]tridecane-11-carboxylate |
InChI |
InChI=1S/C18H23N5O9/c1-28-12-10-6(30-16(12)23-5-22-8-14(19)20-4-21-15(8)23)3-7-18(27,32-10)13(25)9(24)11(31-7)17(26)29-2/h4-7,9-13,16,24-25,27H,3H2,1-2H3,(H2,19,20,21)/t6-,7-,9-,10+,11+,12-,13+,16-,18-/m1/s1 |
InChI Key |
GZBSICLBZYSADI-DHNWSQMASA-N |
Isomeric SMILES |
CO[C@@H]1[C@@H]2[C@@H](C[C@@H]3[C@@](O2)([C@H]([C@@H]([C@H](O3)C(=O)OC)O)O)O)O[C@H]1N4C=NC5=C(N=CN=C54)N |
SMILES |
COC1C2C(CC3C(O2)(C(C(C(O3)C(=O)OC)O)O)O)OC1N4C=NC5=C(N=CN=C54)N |
Canonical SMILES |
COC1C2C(CC3C(O2)(C(C(C(O3)C(=O)OC)O)O)O)OC1N4C=NC5=C(N=CN=C54)N |
synonyms |
herbicidin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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